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Compound of Interest

Compound Name: 3-Hydroxycyclohexanone

Cat. No.: B1200884

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxycyclohexanone is a bifunctional organic molecule featuring a ketone and a
hydroxyl group on a cyclohexane ring. This unique structure imparts a range of chemical
properties that make it a valuable intermediate in organic synthesis and a molecule of interest
in biological systems. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and detailed experimental protocols for the synthesis of
3-hydroxycyclohexanone. The information is curated to support researchers and
professionals in the fields of chemistry and drug development in their understanding and
utilization of this versatile compound.

Chemical Structure and Identification

3-Hydroxycyclohexanone possesses a six-membered aliphatic ring with a carbonyl group at
position 1 and a hydroxyl group at position 3. The presence of a chiral center at the C3 position
means that it can exist as two enantiomers, (R)-3-hydroxycyclohexanone and (S)-3-
hydroxycyclohexanone.
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Identifier Value

IUPAC Name 3-hydroxycyclohexan-1-one[1]

CAS Number 823-19-8[2][3][4]

Molecular Formula CeH1002[2][3][4]

Molecular Weight 114.14 g/mol [1][2]

Canonical SMILES C1CC(CC(=0)C1)0[1][2]

InChl Key TWEVQGUWCLBRMJ-UHFFFAOYSA-N[3]

Physicochemical Properties

The physical and chemical properties of 3-hydroxycyclohexanone are summarized in the
table below. These properties are crucial for its handling, storage, and application in various
chemical reactions.
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Property Value Reference

Colorless to pale yellow liquid

Appearance 3

PP or solid[3] ]
Boiling Point 95 °C at 1 Torr[4] [4]
Density (Predicted) 1.142 + 0.06 g/lcm3[4] [4]

Soluble in chloroform

Solubility (sparingly) and methanol [415]
(slightly)[4][5]

pKa (Predicted) 14.34 £ 0.20 [4]
XLogP3 -0.2[1] [1]
Hydrogen Bond Donor Count 11] [1]

Hydrogen Bond Acceptor
2[1] [1]
Count

2-8°C, sealed in dry
Storage Temperature N [6]
conditions[6]

Synthesis of 3-Hydroxycyclohexanone

Several synthetic routes have been established for the preparation of 3-
hydroxycyclohexanone. The choice of method often depends on the desired scale,
stereoselectivity, and environmental considerations. Key methods include the hydroxylation of
cyclohexanone, electrochemical reduction of 1,3-cyclohexanedione, and biotransformation.[2]

Experimental Workflows

The following diagrams illustrate the general workflows for the electrochemical and biological
synthesis of 3-hydroxycyclohexanone.
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Detailed Experimental Protocols

This method provides an environmentally friendly route to 3-hydroxycyclohexanone through

the reduction of 1,3-cyclohexanedione.[7]

e Apparatus: A conventional H-type electrochemical cell with two compartments separated by
a G-4 sintered glass frit. Stainless steel (SS-316) electrodes (2 x 3 cm?2) are used for both the
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cathode and anode. A galvanostat is required to maintain a constant current.[4]

e Reagents:

[e]

1,3-Cyclohexanedione (4.4850 g)[4]

o

Sodium acetate (1 M aqueous solution, 250 mL)[4]

[¢]

Alcohol (e.g., ethanol or methanol) for dissolving the substrate[4]

[¢]

Diethyl ether for extraction

e Procedure:

o Fill both compartments of the H-type cell equally with the 1 M sodium acetate supporting
electrolyte.[4]

o Dissolve the 1,3-cyclohexanedione in a minimal amount of alcohol and place it in the
cathodic chamber.[4]

o Insert the stainless steel electrodes into their respective compartments.

o Pass a constant current of 1 amp through the electrolyte for 8 hours using a galvanostat.

[4]

o After the reaction is complete, filter the resulting mixture.[4]

o Concentrate the filtrate by distillation to remove water.[4]

o Repeatedly extract the residue with diethyl ether.[4]

o Evaporate the ether layer to isolate the crude product.[4]

o Purify the product using appropriate chromatographic techniques.[4]

This biocatalytic method offers a stereoselective route to optically active 3-
hydroxycyclohexanone.[7]

o Apparatus: A one-liter round-bottom flask equipped with a magnetic stirrer.
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e Reagents:
o Fresh Baker's Yeast (5 g)[4]
o Glucose (4 g)[4]
o Water (200 mL)[4]
o 1,3-Cyclohexanedione (2 mmol)[4]
o Absolute ethanol[4]
o Diethyl ether for extraction
» Procedure:

o In the round-bottom flask, suspend the Baker's Yeast and glucose in water. Stir the
suspension for 30 minutes.[4]

o Dissolve the 1,3-cyclohexanedione in a minimal amount of absolute ethanol.[4]
o Pour the ethanolic solution of the substrate into the yeast suspension.[4]

o Stir the resulting mixture magnetically for a suitable period (monitoring by TLC is
recommended to determine completion).[4]

o Upon completion, filter the reaction mixture.[4]

o Concentrate the filtrate by distillation.[4]

o Extract the residue repeatedly with diethyl ether.[4]
o Evaporate the ether layer to isolate the product.[4]

o Purify as necessary. This method has been reported to yield optically pure hydroxy ketone
with an enantiomeric excess of 93.3%.[7]

Spectroscopic Characterization
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Spectroscopic techniques are essential for the structural elucidation and purity assessment of
3-hydroxycyclohexanone.

Technique Key Observations

A broad absorption band in the range of 3300-

3450 cm™1 corresponding to the O-H stretching

vibration of the hydroxyl group. A strong
Infrared (IR) Spectroscopy ]

absorption band around 1710 cm™1

characteristic of the C=0 stretching of the

ketone.[8]

Aresonance around 210 ppm for the carbonyl

15C Nuclear M e R (NMR) carbon. A signal around 70 ppm for the carbon
uclear Magnetic Resonance
9 bearing the hydroxyl group. Resonances in the

Spectroscopy )
20-40 ppm range for the ring methylene
carbons.
A molecular ion peak (M*) at m/z 114. Common
Mass Spectrometry (MS) fragmentation patterns include the loss of water

(M-18) and the loss of carbon monoxide (M-28).

Applications in Research and Development

3-Hydroxycyclohexanone serves as a versatile intermediate in the synthesis of a variety of
organic molecules.[9] Its derivatives have been explored for potential therapeutic applications,
including as anti-inflammatory and analgesic agents.[1] In the field of materials science, it has
been investigated as a building block for the synthesis of specific polymers.[1] Furthermore, its
role in microbial metabolic pathways makes it a subject of interest in biochemical and
enzymatic studies.[2]

Safety Information

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[6]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
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contact lenses, if present and easy to do. Continue rinsing).[6]

o Handling: Wear protective gloves, clothing, eye, and face protection. Use only outdoors or in
a well-ventilated area.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Store at 2-8°C.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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